Cas no 1219977-32-8 (3-(3-Phenoxypropyl)piperidine)

3-(3-Phenoxypropyl)piperidine is a versatile organic compound featuring a piperidine core substituted with a phenoxypropyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The compound's balanced lipophilicity and steric profile enhance its utility as an intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) applications. Its stability under standard conditions and compatibility with common organic reactions further underscore its practicality in multistep synthetic routes. Researchers may also explore its potential as a building block for ligands or modulators due to the piperidine moiety's conformational flexibility and the aromatic ether's electronic influence.

3-(3-Phenoxypropyl)piperidine structure

Product Name:3-(3-Phenoxypropyl)piperidine

CAS No:1219977-32-8

MF:C₁₄H₂₁NO

MW:219.322643995285

CID:4687484

Update Time:2025-11-03

3-(3-Phenoxypropyl)piperidine Chemical and Physical Properties

Names and Identifiers

- 3-(3-PHENOXYPROPYL)PIPERIDINE
- 3-(3-Phenoxypropyl)piperidine
- Inchi： 1S/C14H21NO/c1-2-8-14(9-3-1)16-11-5-7-13-6-4-10-15-12-13/h1-3,8-9,13,15H,4-7,10-12H2
- InChI Key： CQDUAPWOKYJVMS-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)CCCC1CNCCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 178
Topological Polar Surface Area: 21.3

3-(3-Phenoxypropyl)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM370715-1g	3-(3-Phenoxypropyl)piperidine	1219977-32-8	95%+	1g	$167	2022-09-03
Chemenu	CM370715-5g	3-(3-Phenoxypropyl)piperidine	1219977-32-8	95%+	5g	$500	2022-09-03

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Additional information on 3-(3-Phenoxypropyl)piperidine

Compound CAS No. 1219977-32-8: A Comprehensive Overview of 3-(3-Phenoxypropyl)piperidine

3-(3-Phenoxypropyl)piperidine, identified by the CAS Registry Number 1219977-32-8, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of piperidines, which are six-membered azacycloalkanes, and it features a phenoxypropyl substituent at the third position of the piperidine ring. The structure of this compound is characterized by its unique combination of aromatic and aliphatic moieties, making it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 3-(3-Phenoxypropyl)piperidine typically involves a multi-step process, often utilizing nucleophilic substitution or coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. These improvements have made the compound more accessible for large-scale applications in industries such as pharmaceuticals, agrochemicals, and materials science.

One of the most notable applications of 1219977-32-8 is its role as an intermediate in drug discovery programs. The phenoxy group attached to the propyl chain introduces hydrophilic properties, while the piperidine ring contributes to the molecule's ability to interact with biological targets such as enzymes and receptors. This dual functionality makes it an ideal candidate for designing bioactive molecules with potential therapeutic applications.

In recent studies, researchers have explored the pharmacological properties of 3-(3-Phenoxypropyl)piperidine, particularly its effects on cellular signaling pathways and enzyme inhibition. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. These findings highlight its potential as a lead compound for developing anti-cancer agents.

Beyond pharmacology, CAS No. 1219977-32-8 has also found applications in materials science, where it serves as a building block for advanced polymers and surfactants. Its amphiphilic nature allows it to act as an emulsifier or stabilizer in various formulations, enhancing product performance in cosmetics and food additives.

The environmental impact of 3-(3-Phenoxypropyl)piperidine has also been a topic of interest in recent years. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, CAS No. 1219977-32-8, or 3-(3-Phenoxypropyl)piperidine, stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural features, combined with ongoing advancements in synthetic chemistry and pharmacology, position it as a key player in future innovations within these fields.